Cas no 2158111-28-3 (3-formamido-3-methylpentanoic acid)

• Product Name: 3-formamido-3-methylpentanoic acid
• CAS No: 2158111-28-3
• MF: C₇H₁₃NO₃
• MW: 159.183022260666
• CID: 6189743
• PubChem ID: 165959114
• Update Time: 2025-08-03

3-formamido-3-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-formamido-3-methylpentanoic acid
• EN300-1284996
• 2158111-28-3

• Inchi： 1S/C7H13NO3/c1-3-7(2,8-5-9)4-6(10)11/h5H,3-4H2,1-2H3,(H,8,9)(H,10,11)
• InChI Key： RVJQGJWLUCHDME-UHFFFAOYSA-N
• SMILES： OC(CC(C)(CC)NC=O)=O

Computed Properties

• Exact Mass: 159.08954328g/mol
• Monoisotopic Mass: 159.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 66.4Ų

Additional information on 3-formamido-3-methylpentanoic acid

Professional Introduction to 3-formamido-3-methylpentanoic acid (CAS No. 2158111-28-3)

3-formamido-3-methylpentanoic acid, identified by the Chemical Abstracts Service (CAS) number 2158111-28-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural framework, consists of a pentanoic acid backbone modified with an amide functional group at the third carbon position, alongside a methyl substituent. The presence of both the formamide and carboxylic acid moieties imparts distinct chemical properties, making it a valuable intermediate in the synthesis of more complex molecules, particularly in medicinal chemistry and enzyme inhibition studies.

The structural motif of 3-formamido-3-methylpentanoic acid positions it as a versatile building block for the development of peptidomimetics and protease inhibitors. In recent years, there has been growing interest in the design of molecules that mimic the structure of natural peptides but exhibit improved pharmacokinetic profiles or enhanced binding affinity. The amide bond in 3-formamido-3-methylpentanoic acid serves as a key pharmacophore, allowing for the creation of constrained cyclic peptides or linear analogs that can interact with biological targets with high specificity. This has been particularly relevant in the quest to develop novel treatments for diseases such as cancer, inflammation, and infectious disorders.

One of the most compelling aspects of 3-formamido-3-methylpentanoic acid is its potential application in the development of non-peptide inhibitors. Traditional protease inhibitors often suffer from poor oral bioavailability and metabolic instability due to their peptide-like structure. By leveraging the structural features of 3-formamido-3-methylpentanoic acid, chemists have been able to design molecules that retain the inhibitory activity of natural peptides while overcoming many of their drawbacks. For instance, studies have demonstrated that derivatives of this compound can effectively inhibit matrix metalloproteinases (MMPs), which are enzymes implicated in various pathological processes, including tumor invasion and metastasis.

Recent advancements in computational chemistry and molecular modeling have further enhanced the utility of 3-formamido-3-methylpentanoic acid as a scaffold for drug discovery. High-throughput virtual screening (HTVS) techniques allow researchers to rapidly evaluate large libraries of compounds for their potential binding affinity to target proteins. The unique structural features of 3-formamido-3-methylpentanoic acid, such as its rigidified backbone and polar functional groups, make it an ideal candidate for these screens. By integrating experimental data with computational predictions, scientists can identify promising candidates for further optimization, thereby accelerating the drug development pipeline.

In addition to its role in enzyme inhibition, 3-formamido-3-methylpentanoic acid has shown promise in the field of materials science. Its ability to form stable amide linkages makes it a suitable candidate for polymer synthesis, where it can contribute to the development of novel biodegradable materials or functional coatings. The incorporation of this compound into polymer matrices can enhance mechanical properties or impart specific chemical functionalities, opening up possibilities for applications in tissue engineering, drug delivery systems, and smart materials.

The synthesis of 3-formamido-3-methylpentanoic acid presents both challenges and opportunities for synthetic chemists. While there are several reported methods for its preparation, each approach offers distinct advantages and limitations. One common strategy involves the condensation of methyl acetoacetate with formamide under acidic conditions, followed by reduction and hydrolysis steps to yield the desired product. Alternatively, enzymatic routes have been explored, leveraging biocatalysts such as transaminases or amidases to construct the amide bond with high selectivity and mild reaction conditions.

The growing interest in green chemistry has also influenced the synthesis of 3-formamido-3-methylpentanoic acid, with researchers seeking more sustainable methods that minimize waste and reduce energy consumption. Continuous flow chemistry has emerged as a powerful tool for this purpose, allowing for scalable and efficient production under controlled conditions. By integrating catalytic systems into flow reactors, chemists can achieve high yields with minimal byproducts, aligning with the principles of sustainable manufacturing.

From a biological perspective, 3-formamido-3-methylpentanoic acid has been investigated for its potential role as a modulator of cellular signaling pathways. Studies suggest that derivatives of this compound can interact with intracellular receptors or kinases, influencing processes such as cell proliferation and differentiation. These findings have opened up new avenues for therapeutic intervention in diseases characterized by dysregulated signaling networks. Moreover, the ability to fine-tune the properties of these derivatives through structural modifications provides a rich framework for rational drug design.

The future prospects for 3-formamido-3-methylpentanoic acid are vast and multifaceted. As our understanding of biological systems continues to evolve, so too will our ability to harness this compound's potential. Advances in synthetic methodologies will enable the production of increasingly complex derivatives, while interdisciplinary collaborations between chemists, biologists, and computer scientists will drive innovation in drug discovery and material science applications.